1. Home
  2. Product
  3. Main Products
  4. 6-Amino-N-(3-chloro-4-fluorophenyl)-8-(trifluoromethyl)-4-thia-2-azatricyclo[7.3.0.03,7]dodeca-1(9),2,5,7-tetraene-5-carboxamide
6-Amino-N-(3-chloro-4-fluorophenyl)-8-(trifluoromethyl)-4-thia-2-azatricyclo[7.3.0.03,7]dodeca-1(9),2,5,7-tetraene-5-carboxamide 6-Amino-N-(3-chloro-4-fluorophenyl)-8-(trifluoromethyl)-4-thia-2-azatricyclo[7.3.0.03,7]dodeca-1(9),2,5,7-tetraene-5-carboxamide
Brand Name: Vulcanchem
CAS No.: 626227-22-3
VCID: VC0460757
InChI: InChI=1S/C18H12ClF4N3OS/c19-9-6-7(4-5-10(9)20)25-16(27)15-14(24)12-13(18(21,22)23)8-2-1-3-11(8)26-17(12)28-15/h4-6H,1-3,24H2,(H,25,27)
SMILES: C1CC2=C(C1)N=C3C(=C2C(F)(F)F)C(=C(S3)C(=O)NC4=CC(=C(C=C4)F)Cl)N
Molecular Formula: C18H12ClF4N3OS
Molecular Weight: 429.8g/mol

6-Amino-N-(3-chloro-4-fluorophenyl)-8-(trifluoromethyl)-4-thia-2-azatricyclo[7.3.0.03,7]dodeca-1(9),2,5,7-tetraene-5-carboxamide

CAS No.: 626227-22-3

Main Products

VCID: VC0460757

Molecular Formula: C18H12ClF4N3OS

Molecular Weight: 429.8g/mol

6-Amino-N-(3-chloro-4-fluorophenyl)-8-(trifluoromethyl)-4-thia-2-azatricyclo[7.3.0.03,7]dodeca-1(9),2,5,7-tetraene-5-carboxamide - 626227-22-3

CAS No. 626227-22-3
Product Name 6-Amino-N-(3-chloro-4-fluorophenyl)-8-(trifluoromethyl)-4-thia-2-azatricyclo[7.3.0.03,7]dodeca-1(9),2,5,7-tetraene-5-carboxamide
Molecular Formula C18H12ClF4N3OS
Molecular Weight 429.8g/mol
IUPAC Name 6-amino-N-(3-chloro-4-fluorophenyl)-8-(trifluoromethyl)-4-thia-2-azatricyclo[7.3.0.03,7]dodeca-1(9),2,5,7-tetraene-5-carboxamide
Standard InChI InChI=1S/C18H12ClF4N3OS/c19-9-6-7(4-5-10(9)20)25-16(27)15-14(24)12-13(18(21,22)23)8-2-1-3-11(8)26-17(12)28-15/h4-6H,1-3,24H2,(H,25,27)
Standard InChIKey DUOMHHHGKNBNOE-UHFFFAOYSA-N
SMILES C1CC2=C(C1)N=C3C(=C2C(F)(F)F)C(=C(S3)C(=O)NC4=CC(=C(C=C4)F)Cl)N
Canonical SMILES C1CC2=C(C1)N=C3C(=C2C(F)(F)F)C(=C(S3)C(=O)NC4=CC(=C(C=C4)F)Cl)N
PubChem Compound 1005649
Last Modified Nov 13 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19